Cas no 80913-81-1 (5-Amino-4-hydroxy-2-(2-methoxyphenyl)furan-3-one)

• Product name: 5-Amino-4-hydroxy-2-(2-methoxyphenyl)furan-3-one
• CAS No: 80913-81-1
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 986213
• PubChem ID: 435546

5-Amino-4-hydroxy-2-(2-methoxyphenyl)furan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-hydroxy-2-(2-methoxyphenyl)furan-3-one
• 80913-81-1
• NSC372066
• 5-Amino-4-hydroxy-2-(2-methoxy-phenyl)-furan-3-one
• DTXSID10331130
• NSC-372066
• SCHEMBL19610768
• 5-Amino-4-hydroxy-2-(2-methoxyphenyl)furan-3-one

• Inchi： InChI=1S/C11H11NO4/c1-15-7-5-3-2-4-6(7)10-8(13)9(14)11(12)16-10/h2-5,10,14H,12H2,1H3
• InChI Key： JGFAFTAQNNPZFR-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2C(=O)C(=C(O2)N)O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.8Ų